Cas no 253681-03-7 (Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-)
![Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- structure](https://www.kuujia.com/scimg/cas/253681-03-7x500.png)
253681-03-7 structure
Product name:Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
CAS No:253681-03-7
MF:C11H16BNO3S
MW:253.125641822815
CID:1422624
Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
- Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- (9CI)
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- Inchi: 1S/C11H16BNO3S/c14-11(6-1-2-7-17)13-10-5-3-4-9(8-10)12(15)16/h3-5,8,15-17H,1-2,6-7H2,(H,13,14)
- InChI Key: IMOCWZXUVUDPHQ-UHFFFAOYSA-N
- SMILES: C1(B(O)O)=CC=CC(NC(=O)CCCCS)=C1
Computed Properties
- Exact Mass: 252.09808
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- PSA: 69.56
- pka: 8.10±0.10(Predicted)
Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- Related Literature
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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5. Caper tea
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